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Compound of Interest

Compound Name:
2-Hydroxyglutarate-13C5

Disodium Salt

Cat. No.: B13839906

Get Quote

Executive Summary
2-Hydroxyglutarate-13C5 Disodium Salt (2-HG-13C5) is a stable isotope-labeled metabolic

tracer primarily used as an internal standard in mass spectrometry (LC-MS/GC-MS) for the

quantification of the oncometabolite 2-Hydroxyglutarate.[1][2]

While often classified as non-hazardous by GHS criteria in its pure form, its role in high-

sensitivity metabolomics dictates a dual-safety protocol: protecting the researcher from

potential irritation and protecting the chemical from isotopic dilution and moisture-induced

degradation.

Part 1: Hazard Profile & Risk Assessment
Global Harmonized System (GHS) Classification:

Signal Word:WARNING (Adopted as a precautionary standard).[3]

Primary Hazards: Skin Irritation (Category 2), Eye Irritation (Category 2A), Specific Target

Organ Toxicity - Single Exposure (Respiratory Tract Irritation, Category 3).[3]
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Radiological Status:NON-RADIOACTIVE. This compound contains stable Carbon-13

isotopes. It requires no radiation shielding or RSO monitoring.

Parameter Specification Causality / Note

Physical State White to off-white solid powder

Hygroscopic nature leads to

clumping if exposed to

moisture.

Molecular Weight ~197.04 g/mol
+5 Da mass shift vs. unlabeled

2-HG (192.04 g/mol ).

Solubility Water, Methanol
High polarity due to disodium

salt form.

Storage -20°C or -80°C
Prevents thermal degradation

and hydrolysis.

Critical Insight: While some Safety Data Sheets (SDS) classify 2-HG salts as "Not Hazardous,"

chemically related alpha-hydroxy acids are known irritants. In the absence of definitive

toxicology data for the specific isotope-labeled salt, Standard Operating Procedures (SOPs)

must default to the "Irritant" classification to ensure maximum personnel safety [1, 2].

Part 2: Personal Protective Equipment (PPE) Matrix
This matrix is designed to mitigate both biological exposure and sample contamination (e.g.,

keratin or plasticizer contamination in MS analysis).
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Protection Zone Required Equipment Technical Justification

Respiratory
N95/P95 Respirator (Powder

handling)

Prevents inhalation of fine

particulates during weighing.

Essential if handling >100 mg

quantities where dust

aerosolization is probable.

Ocular
Chemical Splash Goggles

(ANSI Z87.1)

Preferred over safety glasses

to seal against airborne dust

and accidental splashes during

reconstitution.

Dermal (Hand)
Nitrile Gloves (Double-gloving

recommended)

Layer 1: Protects skin. Layer 2:

Protects the sample.[4] 2-HG

is an endogenous metabolite;

skin contact can introduce

unlabeled 2-HG, skewing

isotopic ratio data.

Body
Lab Coat (Cotton/Polyester

blend)

Long sleeves required. Ensure

cuffs are tucked under glove

gauntlets to prevent wrist

exposure.

Part 3: Operational Protocols (The "How-To")
3.1 Storage & Stability

Temperature: Store at -20°C for long-term stability (>6 months). For banking standards,

-80°C is preferred.

Environment: The disodium salt is hygroscopic.[5] Vials must be stored in a desiccator or

sealed with Parafilm/electrical tape inside the freezer to prevent moisture ingress.

Thawing: Allow the vial to equilibrate to room temperature before opening. Opening a cold

vial causes immediate condensation, ruining the standard by introducing water weight and

hydrolysis risk.
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3.2 Reconstitution Strategy (Self-Validating Protocol)
To ensure accurate concentration for Mass Spec quantification, follow this gravimetric workflow.

Step 1: Solvent Selection

LC-MS: Water (LC-MS grade) or 50:50 Methanol:Water.

GC-MS: Derivatization is usually required (e.g., methoximation/silylation); initial dissolution in

methanol is common.

Step 2: Dissolution

Weigh the solid in a draft-free environment (use an anti-static gun if powder is static).

Add solvent to achieve a stock concentration of 10–20 mM.

Vortex for 30 seconds.

Validation Check: Inspect solution against a light source. It must be optically clear. Any

turbidity suggests incomplete solvation or salt precipitation.

Step 3: Aliquoting

Do not freeze-thaw the master stock repeatedly.

Aliquot into single-use volumes (e.g., 50 µL) and store at -80°C.

3.3 Workflow Visualization
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Figure 1: Operational workflow for handling hygroscopic stable isotope salts to ensure

researcher safety and data integrity.
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Part 4: Scientific Context & Mechanism[1][8]
Why 2-HG-13C5? In cancer biology, specifically gliomas and AML, mutations in Isocitrate

Dehydrogenase (IDH1/2) acquire a neomorphic activity. Instead of converting Isocitrate to

-Ketoglutarate (

-KG), the mutant enzyme converts

-KG to 2-Hydroxyglutarate (2-HG).[1]

The Problem: Endogenous 2-HG exists in low levels in normal cells.

The Solution: To quantify the massive upregulation of 2-HG in IDH-mutant cells, researchers

spike samples with 2-HG-13C5.

Mechanism: The Mass Spectrometer distinguishes the "heavy" standard (M+5) from the

biological "light" metabolite (M+0). The ratio provides absolute quantification regardless of

extraction efficiency losses [3, 4].
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Figure 2: The IDH mutation pathway showing the neomorphic production of 2-HG and the

insertion point of the 13C5 standard for quantification.

Part 5: Disposal & Waste Management
Disposal must adhere to local environmental health and safety (EHS) regulations.[6] Although

2-HG is a metabolite, the "Disodium Salt" form and chemical classification dictate specific

protocols.

Aqueous Solutions:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b13839906/docs?utm_src=pdf-body-img#personal-protective-equipment-handling-guide-2-hydroxyglutarate-13c5-disodium-salt
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY11605-10.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13839906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Small volumes (<50 mL) of dilute standard in water/methanol should be collected in

Solvent Waste Containers (Organic or Aqueous depending on methanol content).

Do NOT pour down the sink. Even non-hazardous metabolites can disrupt local water

treatment biological balances.

Solid Waste:

Expired powder or contaminated vials must be disposed of in Solid Chemical Waste bins.

Label clearly as "2-Hydroxyglutarate Disodium Salt (Stable Isotope)".

Spill Cleanup:

Solid Spill: Sweep up carefully to avoid dust generation (wear N95). Place in a sealed bag

for disposal. Wipe area with a damp paper towel.

Liquid Spill: Absorb with paper towels or vermiculite. Clean the surface with water followed

by ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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